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CAS No.: 3818-88-0
Cat. No.: S584187

Compound Focus: Tricyclamol Chloride

Get Quote

The table below summarizes the key information available for Tricyclamol chloride (Procyclidine

hydrochloride):

Aspect

Available Data for Tricyclamol Chloride (Procyclidine hydrochloride)

Other Name(s)

CAS Number

Molecular Formula

Molecular Weight

Mechanism of
Action

Primary Research
Applications

Biological Activity
(In Vivo)

Tricyclamol hydrochloride; (+)-Procyclidine hydrochloride [1]
1508-76-5 [1]

C19H30CINO [1]

323.90 g/mol [1]

Muscarinic receptor antagonist; N-methyl-D-aspartate (NMDA) receptor
antagonist [1]

Parkinson's disease, related psychiatric disorders, Soman-induced epilepsy
studies [1]

In rodent studies, subcutaneous injection (0.3-6.0 mg/kg) in combination with
physostigmine increased protection against Soman in a dose-dependent
manner and prevented seizures [1].

Experimental Protocol from Search Results
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One study provided an in vivo experimental protocol using Procyclidine hydrochloride in animal models [1]:

¢ Animal Models: Male Sprague-Dawley rats and Dunkin-Hartley male guinea pigs.

e Dosage and Administration: Subcutaneous injection at doses of 0.3, 1.0, 3.0, or 6.0 mg/kg.

e Outcome Measures: The study assessed the degree of protection against Soman and the
prevention of seizures. It also evaluated the protection of neurological integrity and the prevention of
severe brain damage in areas like the hippocampus, cortex, amygdala, and thalamus.

Mechanism of Action Diagram

The search results indicate that Tricyclameol chloride has a dual mechanism of action. The diagram below

illustrates this pathway.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://www.medchemexpress.com/Procyclidine-hydrochloride.html?srsltid=AfmBOoquFBTFfOZEzAcQs5IB_ja1VNmxEHEzKSJZwm5PAlnmOjaHsiNg
https://www.smolecule.com/products/b584187#tricyclamol-chloride-pharmacological-comparison
https://www.smolecule.com/products/b584187#tricyclamol-chloride-pharmacological-comparison
https://www.smolecule.com/products/b584187#tricyclamol-chloride-pharmacological-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s584187?utm_src=pdf-bulk
https://www.smolecule.com/products/s584187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

